![molecular formula C12H13N B1345207 1-Phenylcyclopentanecarbonitrile CAS No. 77-57-6](/img/structure/B1345207.png)
1-Phenylcyclopentanecarbonitrile
Overview
Description
1-Phenylcyclopentanecarbonitrile is a chemical compound with the molecular formula C12H13N . It has a molecular weight of 171.24 g/mol . The IUPAC name for this compound is 1-phenylcyclopentane-1-carbonitrile .
Molecular Structure Analysis
The InChI representation of this compound isInChI=1S/C12H13N/c13-10-12(8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2
. The Canonical SMILES representation is C1CCC(C1)(C#N)C2=CC=CC=C2
. Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 171.24 g/mol , a XLogP3-AA value of 3 , and a topological polar surface area of 23.8 Ų . It has no hydrogen bond donors , one hydrogen bond acceptor , and one rotatable bond .Scientific Research Applications
Syntheses and Analytical Characterizations
1-Phenylcyclopentanecarbonitrile and its derivatives have been studied for their potential clinical applications. Some of these substances function as NMDA receptor antagonists and have dissociative effects. Syntheses and comprehensive analytical characterizations of these substances have been conducted, highlighting their importance in understanding new psychoactive substances (Dybek et al., 2019).
Reductive Thiolation in Synthesis
This compound is a precursor in the synthesis of cyclobutyl phenyl sulfoxide, which is valuable for the construction of potent glucokinase activators. These activators could potentially treat type 2 diabetes, underscoring the importance of developing novel synthetic routes (Fyfe & Rasamison, 2005).
Synthesis of Heterospiro Systems
This compound derivatives are used in synthesizing heterospiro systems, demonstrating its versatility in creating novel compounds for potential applications in various fields (Kisel, Kostyrko & Kovtunenko, 2002).
Novel Polycyclic Aromatic Molecules
Derivatives of this compound have been used in the discovery of novel polycyclic aromatic molecules. These molecules have applications in fluorescent sensing, biomolecule imaging, tumor diagnosis, and as high potency anticancer agents (Xiao et al., 2015).
Modification of Physicochemical Properties
This compound's derivatives have been explored to modify the physicochemical properties of drug candidates and improve the quality of imaging agents. For example, substituting an aromatic ring with a bicycloalkyl group can significantly improve aqueous solubility and decrease nonspecific binding (Auberson et al., 2017).
Synthesis of Amino Acid Analogues
This compound is used in the synthesis of enantiomerically pure cyclopentane analogues of phenylalanine. This demonstrates its role in creating novel amino acids, which are significant in various biochemical applications (Cativiela, Lasa & López, 2005).
Bioisosteric Replacements
It has been investigated for its potential in bioisosteric replacements in pharmaceutical research. Incorporating its motifs in drug design can impact the physicochemical profile positively (Measom et al., 2017).
Spectroscopic and Quantum Computational Studies
Spectroscopic and quantum computational studies on derivatives like 1-phenylcyclopentane carboxylic acid have provided insights into the molecule's bio-active nature and reactive areas, crucial for understanding its potential applications (Raajaraman, Sheela & Muthu, 2019).
Safety and Hazards
Properties
IUPAC Name |
1-phenylcyclopentane-1-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N/c13-10-12(8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDXMFFGTPGAGGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C#N)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60227812 | |
Record name | 1-Phenylcyclopentanecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60227812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77-57-6 | |
Record name | 1-Phenylcyclopentanecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=77-57-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Phenylcyclopentanecarbonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000077576 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Phenylcyclopentanecarbonitrile | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=18928 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Phenylcyclopentanecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60227812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-PHENYLCYCLOPENTANECARBONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H4L4UA4Y3J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the main finding of the research paper "Reaction of 1-phenylcyclopentanecarbonitrile with methylmagnesium iodide. Formation of bis(1-phenylcyclopentyl) ketone"?
A1: The research paper focuses on the reaction between this compound and methylmagnesium iodide. The primary finding is the unexpected formation of bis(1-phenylcyclopentyl) ketone as the major product []. This suggests a deviation from the typical Grignard reaction pathway, where the expected product would be a tertiary alcohol.
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